Gramicidin S
Overview
Description
Gramicidin S, also known as Gramicidin Soviet, is an antibiotic that is effective against some gram-positive and gram-negative bacteria as well as some fungi . It is a derivative of gramicidin, produced by the gram-positive bacterium Brevibacillus brevis .
Synthesis Analysis
A practical gram-scale and high-yielding synthesis of the antimicrobial peptide Gramicidin S is presented. An Fmoc-based solid-phase peptide synthesis protocol is employed for the generation of the linear decapeptide precursor, which is cyclized in solution to afford the target compound .Molecular Structure Analysis
Gramicidin S has a molecular formula of C60H92N12O10 . It is a cationic cyclic decapeptide and has a structure of an anti-parallel beta-sheet .Chemical Reactions Analysis
Gramicidin S interacts with the plasma membrane by forming oligomeric β-barrel pores, which destroys the barrier properties of the membrane . Further in vivo studies have shown that Gramicidin S binds to the DNA and inhibits transcription and cell growth .Physical And Chemical Properties Analysis
Gramicidin S has a molecular weight of 1141.4 g/mol . It is a homodetic cyclic peptide .Scientific Research Applications
Antibacterial Activity
- Field : Microbiology
- Application : GS is known for its strong antibacterial activity . It has a higher permeability towards all bacteria and inhibits cell growth by damaging the cytoplasmic membrane .
- Methods : GS is naturally produced by Aneurinibacillus migulanus . By modifying the amino-acid composition of GS, GS analogues are synthesized .
- Results : GS and its derivative VK7 have shown lower MIC (minimum inhibitory concentration) against strains of multi-drug resistant (MDR) Klebsiella pneumoniae, Acinetobacter baumannii, and Pseudomonas aeruginosa than GS has .
Anti-HIV Properties
- Field : Virology
- Application : GS has potential applications in the treatment of HIV.
Antimicrobial Activity and Analogs
- Field : Pharmacology
- Application : GS exhibits supreme activity against resistant, persistent and biofilm cells of staphylococci and enterococci .
- Methods : GS, temporin L (TL), and innate-defence regulator IDR- (IDR) were studied with regard to their ability to inhibit the growth and kill the cells of clinical strains of Staphylococcus aureus, Enterococcus faecalis and Enterococcus faecium .
- Results : GS was the most potent, compared to TL and IDR . These activities are independent of bacterial resistance pattern, phenotype variations and/or biofilm-forming potency .
Historical Significance in Antibiotic Research
- Field : History of Medicine
- Application : GS has historical significance in antibiotic research.
Photopharmacological Control
- Field : Photopharmacology
- Application : GS has potential applications in photopharmacological control.
Development of Non-Toxic Analogues
- Field : Drug Development
- Application : GS has potential applications in the development of non-toxic analogues.
Treatment of Infected Wounds
- Field : Dermatology
- Application : GS has been used in the treatment of infected surface wounds .
- Methods : GS is applied to the wound, leading to rapid disappearance of bacteria and successful epithelization .
- Results : In some cases, the septic state disappeared through the elimination of the local suppuration process .
Topical Medications
- Field : Pharmacology
- Application : GS is used commercially as one of the active ingredients in topical medications such as Neosporin .
Antibiotic Resistance Diseases
Safety And Hazards
Gramicidin S should be handled with care. In case of skin contact, rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes and call a physician. In case of eye contact, remove any contact lenses, locate eye-wash station, and flush eyes immediately with large amounts of water .
Future Directions
Antimicrobial peptides such as Gramicidin S, exclusively topically used due to its hemolytic side-effect, could still be interesting as therapeutic compounds . In recent years, antimicrobial peptides have gained significant attention for their clinical potential as a new class of antibiotics to combat antimicrobial resistance . Gramicidin S and melittin have been studied for their anti-SARS-CoV-2 activity .
properties
IUPAC Name |
(3R,6S,9S,12S,15S,21R,24S,27S,30S,33S)-9,27-bis(3-aminopropyl)-3,21-dibenzyl-6,24-bis(2-methylpropyl)-12,30-di(propan-2-yl)-1,4,7,10,13,19,22,25,28,31-decazatricyclo[31.3.0.015,19]hexatriacontane-2,5,8,11,14,20,23,26,29,32-decone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C60H92N12O10/c1-35(2)31-43-53(75)67-45(33-39-19-11-9-12-20-39)59(81)71-29-17-25-47(71)55(77)70-50(38(7)8)58(80)64-42(24-16-28-62)52(74)66-44(32-36(3)4)54(76)68-46(34-40-21-13-10-14-22-40)60(82)72-30-18-26-48(72)56(78)69-49(37(5)6)57(79)63-41(23-15-27-61)51(73)65-43/h9-14,19-22,35-38,41-50H,15-18,23-34,61-62H2,1-8H3,(H,63,79)(H,64,80)(H,65,73)(H,66,74)(H,67,75)(H,68,76)(H,69,78)(H,70,77)/t41-,42-,43-,44-,45+,46+,47-,48-,49-,50-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUAYMJGZBVDSGL-XNNAEKOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1C(=O)NC(C(=O)N2CCCC2C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)NC(C(=O)NC(C(=O)N1)CCCN)C(C)C)CC4=CC=CC=C4)CC(C)C)CCCN)C(C)C)CC5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@H]1C(=O)N[C@@H](C(=O)N2CCC[C@H]2C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](C(=O)N3CCC[C@H]3C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)CCCN)C(C)C)CC4=CC=CC=C4)CC(C)C)CCCN)C(C)C)CC5=CC=CC=C5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C60H92N12O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6046008 | |
Record name | Gramicidin S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6046008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1141.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Gramicidin S | |
CAS RN |
113-73-5 | |
Record name | Gramicidin S [INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000113735 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Gramicidin S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6046008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | GRAMICIDIN S | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WHM29QA23F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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